N-(2-(4-(5-methylisoxazole-3-carbonyl)piperazin-1-yl)ethyl)-5-nitrofuran-2-carboxamide hydrochloride

• IUPAC Name: N-[2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]ethyl]-5-nitrofuran-2-carboxamide;hydrochloride
• InChI: InChI=1S/C16H19N5O6.ClH/c1-11-10-12(18-27-11)16(23)20-8-6-19(7-9-20)5-4-17-15(22)13-2-3-14(26-13)21(24)25;/h2-3,10H,4-9H2,1H3,(H,17,22);1H
• InChI Key: OCALVNGDJGMSOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCN(CC2)CCNC(=O)C3=CC=C(O3)[N+](=O)[O-].Cl
• Molecular Formula: C16H20ClN5O6
• Molecular Weight: 413.8 g/mol

Description

N-(2-(4-(5-methylisoxazole-3-carbonyl)piperazin-1-yl)ethyl)-5-nitrofuran-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C16H20ClN5O6 and its molecular weight is 413.82. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Disposition Studies

One study focused on the metabolism and disposition of a novel orexin 1 and 2 receptor antagonist, identifying major metabolic pathways and metabolites in humans. This research is crucial for understanding the pharmacokinetics and safety profile of new drugs (Renzulli et al., 2011).

Radioligand Development for PET Studies

Another research effort characterized the radioactive metabolites of a 5-HT1A receptor radioligand, [O-methyl-11C]WAY-100635, in monkey and human plasma. This work supports the development of PET imaging techniques for studying brain receptors, contributing to our understanding of psychiatric disorders (Osman et al., 1996).

Chemotherapy Efficacy Enhancement

A clinical study evaluated the enhancement of antitumor effects of chloroethyl nitrosoureas by pretreatment with 5-(3-3'-dimethyl-1-triazeno)imidazole-4-carboxamide (DTIC) in patients with malignant gliomas. Such studies are essential for improving chemotherapy regimens for cancer treatment (Ikeda et al., 1996).

HIV-1 Protease Inhibitor Metabolism

Research on the metabolites of L-735,524, a potent HIV-1 protease inhibitor, in human urine highlights the importance of understanding drug metabolism for the development of effective antiviral therapies (Balani et al., 1995).

Mechanism of Action

Target of Action

The primary target of this compound is the cyclooxygenase-2 (COX-2) enzyme . COX-2 is an enzyme that plays a crucial role in the production of pro-inflammatory mediators such as prostaglandins .

Mode of Action

The compound interacts with the active site of the COX-2 enzyme, inhibiting its function . This inhibition prevents the conversion of arachidonic acid into inflammatory mediators, thereby reducing inflammation .

Biochemical Pathways

The compound affects the arachidonic acid pathway. By inhibiting the COX-2 enzyme, it prevents the production of prostaglandins, prostacyclins, and thromboxanes, which are key players in the inflammatory response .

Pharmacokinetics

The compound has been suggested to have good oral drug-like behavior and non-toxic nature . .

Result of Action

The inhibition of the COX-2 enzyme by the compound leads to a reduction in inflammation. In vivo studies have shown that it can significantly inhibit edema in a carrageenan-induced albino rat paw edema assay .